5,6-Dihydrophenanthridine hydrochloride
Overview
Description
5,6-Dihydrophenanthridine hydrochloride is a chemical compound with the molecular formula C13H12ClN and a molecular weight of 217.70 . It is used for research purposes .
Synthesis Analysis
The synthesis of 5,6-Dihydrophenanthridines has been achieved via a palladium-catalyzed intramolecular dehydrogenative coupling reaction of two simple arenes . A new o-silylaryl triflate precursor was developed to increase reactivity and enable both electron-rich and electron-poor aryl amines to undergo cyclisation .
Molecular Structure Analysis
The molecular structure of 5,6-Dihydrophenanthridine hydrochloride involves a common aza heterocycle framework of natural products and pharmaceuticals . The formation of their aryl-aryl bond is a key step in the structural feature of 5,6-Dihydrophenanthridines .
Chemical Reactions Analysis
5,6-Dihydrophenanthridines are prepared from aryl amines via intramolecular addition to N-tethered arynes under mild conditions . The approach features a broad substrate scope and good tolerance of functional groups .
Physical And Chemical Properties Analysis
5,6-Dihydrophenanthridine hydrochloride is a powder with a melting point of 198-199°C . It has a molecular weight of 217.7 .
Scientific Research Applications
Synthesis of Natural Products and Pharmaceuticals
5,6-Dihydrophenanthridines are common aza heterocycle frameworks of natural products and pharmaceuticals . They are used in the synthesis of various natural products and pharmaceuticals, contributing to the development of new drugs and treatments .
Antibiotic Research
5,6-Dihydrophenanthridines exhibit various biological activities, including antibiotic activity . They can be used in the development of new antibiotics, contributing to the fight against antibiotic-resistant bacteria .
Anti-inflammatory Research
5,6-Dihydrophenanthridines also show anti-inflammatory activity . They can be used in the development of new anti-inflammatory drugs, potentially helping to treat conditions like arthritis and other inflammatory diseases .
Anticancer Research
5,6-Dihydrophenanthridines have shown anticancer activity . They can be used in cancer research, potentially leading to the development of new cancer treatments .
COVID-19 Research
More recently, studies have shown that 5,6-dihydrophenanthridine derivatives can interact tightly with SARS-CoV-2 nucleocapsid protein and inhibit the replication of SARS-CoV-2 in vitro . This suggests potential applications in the treatment of COVID-19 .
Chemical Synthesis
5,6-Dihydrophenanthridines are prepared from aryl amines via intramolecular addition to N-tethered arynes under mild conditions . This provides a new method for the synthesis of 5,6-Dihydrophenanthridines .
Safety and Hazards
Future Directions
The synthesis of 5,6-Dihydrophenanthridine hydrochloride via palladium-catalyzed intramolecular dehydrogenative coupling reaction offers an efficient alternative synthesis route for important 5,6-Dihydrophenanthridine compounds . This method has a broad substrate scope and good tolerance of functional groups, suggesting potential for further exploration and application .
properties
IUPAC Name |
5,6-dihydrophenanthridine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N.ClH/c1-2-6-11-10(5-1)9-14-13-8-4-3-7-12(11)13;/h1-8,14H,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKCXLWCLKOIGOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=CC=CC=C3N1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
100727-06-8 |
Source
|
| Record name | 5,6-dihydrophenanthridine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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